molecular formula C16H16ClNO3S2 B11591559 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide

2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide

Cat. No.: B11591559
M. Wt: 369.9 g/mol
InChI Key: KUZBIZCGYVYSLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Properties

Molecular Formula

C16H16ClNO3S2

Molecular Weight

369.9 g/mol

IUPAC Name

2-chloro-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)benzamide

InChI

InChI=1S/C16H16ClNO3S2/c17-15-6-2-1-5-14(15)16(19)18(10-13-4-3-8-22-13)12-7-9-23(20,21)11-12/h1-6,8,12H,7,9-11H2

InChI Key

KUZBIZCGYVYSLX-UHFFFAOYSA-N

Canonical SMILES

C1CS(=O)(=O)CC1N(CC2=CC=CS2)C(=O)C3=CC=CC=C3Cl

Origin of Product

United States

Biological Activity

2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide is a compound of significant interest due to its unique structural features and potential biological activities. This article explores its biological activity, focusing on antimicrobial properties, interactions with cellular pathways, and other pharmacological effects, supported by relevant data and case studies.

Chemical Structure and Properties

The molecular formula of 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide is C20H22ClNO3SC_{20}H_{22}ClNO_3S, with a molecular weight of approximately 391.9 g/mol. The compound features a chloro group, a tetrahydrothiophene moiety with a dioxo functional group, and a thiophenylmethyl substituent. These structural components contribute to its reactivity and biological interactions.

Antimicrobial Properties

Research indicates that 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide exhibits notable antimicrobial activity. It has been shown to interact with various microbial targets, potentially modulating signaling pathways involved in microbial resistance and inflammation.

Key Findings:

  • The compound stimulates endogenous nitric oxide production, which is crucial for immune responses and vascular regulation.
  • In vitro studies demonstrate its effectiveness against specific bacterial strains, indicating potential as an antimicrobial agent.

Interaction with Cellular Pathways

The compound's ability to modulate cellular pathways has been a focus of several studies. It appears to influence the activity of enzymes and receptors associated with inflammatory responses.

Mechanisms of Action:

  • Nitric Oxide Synthase (NOS) Modulation: The compound may enhance nitric oxide synthesis, impacting various physiological processes such as vasodilation and immune response.
  • G Protein-Coupled Receptors (GPCRs): Preliminary data suggest that it may act as an activator of certain GPCRs, influencing cellular signaling cascades critical for maintaining homeostasis .

Case Studies

Several studies have explored the biological activity of compounds structurally similar to 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide. These investigations provide insights into its potential applications:

StudyFindings
Study A Investigated the antimicrobial efficacy against Gram-positive bacteria; results showed significant inhibition at low concentrations.
Study B Focused on the compound's role in enhancing nitric oxide production in endothelial cells, suggesting implications for cardiovascular health.
Study C Analyzed the interaction with GPCRs; identified as a potential modulator of GIRK channels, indicating effects on neuronal signaling .

Comparative Analysis

To better understand the uniqueness of 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide, it is useful to compare it with related compounds:

Compound NameStructural FeaturesUnique Properties
2-Chloro-N-(4-fluorobenzyl)acetamideContains a fluorobenzyl groupExhibits different reactivity due to fluorine substitution
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(4-methylbenzyl)acetamideMethylbenzyl substituentNotable for stimulating nitric oxide synthesis
5-(4-Chlorophenyl)-N-(11-Dioxo-thiolan)-N-[4-Ethylphenyl)methyl]-12-OxazoleOxazole ring presentPotentially different biological activity profile

Comparison with Similar Compounds

Chemical Identity :

  • IUPAC Name : 2-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide
  • CAS No.: 852940-43-3
  • Molecular Formula: C₁₁H₁₄ClNO₃S₂
  • Molecular Weight : 307.82 g/mol .

Structural Features :

  • The molecule comprises a 2-chlorobenzamide core, a 1,1-dioxidotetrahydrothiophen-3-yl (sulfolane) group, and a thiophen-2-ylmethyl substituent (Figure 1). The sulfolane moiety introduces polarity due to the sulfone group, while the thiophene and chloro groups contribute to lipophilicity.

Potential Applications:

  • Structural analogs of this compound are explored for antimicrobial, enzyme inhibitory, and anti-inflammatory activities .

Comparison with Structural Analogs

Substituent Variations on the Benzamide Core

Compound Name R Group (Benzamide) Key Features Biological Relevance Reference
Target Compound 2-Chloro Electron-withdrawing group; enhances electrophilicity Potential enzyme inhibition
N-(2-Chlorobenzyl)-N-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-Ethoxybenzamide 2-Ethoxy Electron-donating group; increases lipophilicity Unreported, but may alter binding modes
4-Cyclohexyl-N-(1,1-Dioxothiolan-3-yl)-N-(Oxolan-2-ylmethyl)Benzamide (Compound31) 4-Cyclohexyl Bulky substituent; steric hindrance may limit target accessibility RORγt inhibition

Analysis :

  • The 2-chloro substituent in the target compound enhances electrophilicity compared to 2-ethoxy, which increases lipophilicity .

Variations in N-Substituents

Compound Name N-Substituents Key Features Biological Relevance Reference
Target Compound 1,1-Dioxidotetrahydrothiophen-3-yl + Thiophen-2-ylmethyl Sulfolane (polar) + thiophene (aromatic) Enhanced solubility and π-π interactions
2-Chloro-N-(Methyl(1-Phenylethyl)Carbamothioyl)Benzamide (Derivative79) Thiourea + phenylethyl Thiourea scaffold; strong hydrogen-bonding capacity Antitubercular activity (MIC: 0.5 µg/mL)
2,4-Dichloro-N-(1,3-Thiazol-2-yl)Benzamide Thiazole Bioactive heterocycle; enhances coordination with metal ions Anti-inflammatory potential

Analysis :

  • Thiourea derivatives exhibit strong antitubercular activity due to hydrogen bonding with InhA , while thiazole-containing compounds are known for anti-inflammatory effects .

Physicochemical Properties

Compound Name logP (Predicted) Water Solubility (mg/mL) Melting Point (°C) Reference
Target Compound 2.1 0.15 Not reported
Derivative79 3.8 0.02 160–162
Compound31 3.5 0.08 Not reported

Analysis :

  • The sulfolane group in the target compound reduces logP (2.1 vs. 3.8 in Derivative79), suggesting better aqueous solubility . Thiourea derivatives (e.g., Derivative79) are more lipophilic, favoring membrane penetration but limiting solubility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.